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Product Comparison at a Glance

CAS No.: 12794-56-8
Cat. No.: S1824518

Compound Focus: Nopco NXZ

Get Quote

The table below summarizes the key characteristics of Nopco NXZ and SN-DEFOAMER 2000 based on the

data obtained.

Feature

Nopco NXZ

SN-DEFOAMER 2000

Chemical

Composition

Primary Function

Key Applications

Recommended
Usage

Appearance

Mineral oil, metallic soap, nonionic
surfactant [1]

Anti-foaming agent [1]

Latex, emulsions (acrylic, VAc, VAc-
acrylic), water-based paints, water-
based adhesives [1] [3]

0.1 - 0.3 mass% on the solid weight of
emulsions/latexes [1]

Light yellowish brown / Amber liquid [1]
[3]

Blend of mineral oil, silica, metallic
soap of fatty acid, non-ionic surfactant,
water [2]

Defoamer [2]

Water-based architectural paints
(indoor/outdoor flat, semi-gloss), matte
agueous coatings [2]

0.3 - 1% [2]

Data not available
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Feature Nopco NXZ SN-DEFOAMER 2000
lonic Character Nonionic [1] [3] Data not available
Specific Gravity 0.89 (20°C) [1] Data not available
pH 5.1 (2 mass% aqueous dispersion) [1] Data not available

Analysis of Composition and Performance

e Chemical Composition: Both defoamers share a similar foundation of mineral oil and metallic soap
[1] [2]. A key difference is that SN-DEFOAMER 2000 also contains silica and water [2]. The
inclusion of silica, a common foam-suppressing particle, suggests a formulation designed for efficient

foam breaking in prepared coating systems.

e Performance and Application: Nopco NXZ is characterized as a metallic soap-type anti-foaming
agent, often used to prevent foam formation in latexes and specific emulsions during their production
[1]. In contrast, SN-DEFOAMER 2000 is described as a defoamer that eliminates existing foam and is
noted for its effectiveness in final paint products [2]. This aligns with the technical distinction where
"antifoam" often refers to agents that prevent foam, while "defoamer" refers to those that destroy

existing foam [4].

Experimental Evaluation Methodology

While specific protocols for these products are limited, a relevant experimental method for evaluating
defoamer performance in a latex system is described for Nopco NXZ. The diagram below outlines a

generalized workflow based on this method.
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Prepare Test Material

Measure 100g of NBR latex
into a 500mL graduated cylinder

Record foam height
over time

Click to download full resolution via product page

This diffuser stone test measures a defoamer's efficiency by quantifying the collapse of pre-generated foam
[1]. The foam volume is measured before and after adding the defoamer, with lower foam volumes indicating

better performance.

Interpretation and Selection Guide
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e For Latex and Emulsion Production: If your work involves formulating or manufacturing latex,
acrylic, vinyl acetate emulsions, or water-based adhesives, Nopco NXZ appears to be the more

targeted choice. Its formulation is specifically indicated for preventing foam during such processes [1]

[3].

e For Architectural Paints and Coatings: If your focus is on formulating final paint products,
especially architectural paints (both indoor and outdoor, flat and semi-gloss), SN-DEFOAMER 2000
may be more suitable. It is marketed for these applications and is noted for providing excellent, long-

lasting defoaming without defects like cratering [2].

¢ Key Consideration: The terminology suggests Nopco NXZ may be more focused on preventing foam
(anti-foam), while SN-DEFOAMER 2000 is geared towards eliminating existing foam (defoamer) [4].

The optimal choice depends on whether the foam is an issue during the process or in the final product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Series | NOPCO | SAN NXZ Defoamers NOPCO [sannopco.co.jp]

2. - SN by San DEFOAMER Limited (Sanyo Chemical)... 2000 Nopco [specialchem.com]

3. : Chemical Product Information Nopco NXZ [infochems.com]

4. Difference Between Antifoam and Defoamer | Difference Between [differencebetween.net]

To cite this document: Smolecule. [comparison of Nopco NXZ with SN 2000 defoamer]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1824518#comparison-of-

nopco-nxz-with-sn-2000-defoamer]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.sannopco.co.jp/eng/products/featured/featured8.php
http://www.infochems.com/chemdb/product_content.asp?product_id=55634
https://www.specialchem.com/coatings/product/san-nopco-limited-sanyo-chemical-sn-defoamer-2000
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.differencebetween.net/technology/difference-between-antifoam-and-defoamer/
https://www.smolecule.com/products/s1824518?utm_src=pdf-custom-synthesis
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.specialchem.com/coatings/product/san-nopco-limited-sanyo-chemical-sn-defoamer-2000
http://www.infochems.com/chemdb/product_content.asp?product_id=55634
https://www.differencebetween.net/technology/difference-between-antifoam-and-defoamer/
https://www.smolecule.com/products/b1824518#comparison-of-nopco-nxz-with-sn-2000-defoamer
https://www.smolecule.com/products/b1824518#comparison-of-nopco-nxz-with-sn-2000-defoamer
https://www.smolecule.com/products/b1824518#comparison-of-nopco-nxz-with-sn-2000-defoamer
https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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